Cas no 1807255-83-9 (Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate)
Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate
-
- Inchi: 1S/C13H13F2NO3/c1-3-8-6-11(19-13(14)15)9(7-16)5-10(8)12(17)18-4-2/h5-6,13H,3-4H2,1-2H3
- InChI Key: BGRJWJWEINUSML-UHFFFAOYSA-N
- SMILES: FC(OC1C(C#N)=CC(C(=O)OCC)=C(C=1)CC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 353
- XLogP3: 3.6
- Topological Polar Surface Area: 59.3
Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010003060-250mg |
Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate |
1807255-83-9 | 97% | 250mg |
484.80 USD | 2021-07-06 | |
| Alichem | A010003060-500mg |
Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate |
1807255-83-9 | 97% | 500mg |
823.15 USD | 2021-07-06 | |
| Alichem | A010003060-1g |
Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate |
1807255-83-9 | 97% | 1g |
1,564.50 USD | 2021-07-06 |
Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate
Comprehensive Overview of Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate (CAS No. 1807255-83-9)
In the realm of specialty chemicals, Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate (CAS No. 1807255-83-9) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its cyano and difluoromethoxy functional groups, is a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C13H13F2NO3, highlights its potential for high reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.
The growing demand for fluorinated compounds in drug discovery has propelled the relevance of Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate. Researchers are particularly intrigued by its ability to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). With the rise of precision medicine and targeted therapies, this compound's role in designing novel small-molecule inhibitors cannot be overstated. Its difluoromethoxy moiety, in particular, is known to improve lipophilicity and membrane permeability, addressing key challenges in drug delivery.
Beyond pharmaceuticals, Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate finds applications in agrochemical formulations. The incorporation of fluorine atoms into pesticides and herbicides has been a game-changer, offering enhanced efficacy and environmental sustainability. As the agricultural sector shifts toward green chemistry practices, this compound's potential to reduce dosage rates while maintaining performance aligns with global trends. Its cyano group further contributes to its insecticidal and fungicidal properties, making it a candidate for next-generation crop protection solutions.
From a synthetic perspective, the preparation of Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate involves multi-step organic reactions, including esterification, cyanation, and fluorination. Advanced techniques such as flow chemistry and catalysis have been explored to optimize its yield and purity. The compound's stability under various conditions also makes it suitable for high-throughput screening in drug development pipelines. Laboratories worldwide are investing in scalable synthesis methods to meet the escalating demand for this high-value intermediate.
In material science, the Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate structure has inspired innovations in organic electronics and polymers. Its electron-withdrawing cyano and difluoromethoxy groups contribute to tunable electronic properties, paving the way for applications in OLEDs and conductive films. As the push for sustainable materials intensifies, this compound's role in developing lightweight, high-performance materials is under active investigation.
Environmental and regulatory considerations are paramount when working with Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate. While it is not classified as hazardous, adherence to REACH and GMP guidelines ensures safe handling and disposal. The compound's biodegradability and ecotoxicological profile are also areas of ongoing research, reflecting the industry's commitment to responsible innovation.
In conclusion, Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate (CAS No. 1807255-83-9) exemplifies the convergence of chemistry, biology, and materials science. Its multifaceted applications, from drug discovery to sustainable agriculture, underscore its importance in modern research and industrial processes. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.
1807255-83-9 (Ethyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)